4-Bromo-2-(5-isoxazolyl)phenol

• IUPAC Name: 4-bromo-2-(1,2-oxazol-5-yl)phenol
• InChI: InChI=1S/C9H6BrNO2/c10-6-1-2-8(12)7(5-6)9-3-4-11-13-9/h1-5,12H
• InChI Key: CZXKAQGBZPKRHU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)C2=CC=NO2)O
• Molecular Formula: C9H6BrNO2
• DSSTOX Substance ID: DTXSID30425287
• Molecular Weight: 240.05 g/mol
• CAS RN: 213690-27-8

Description

4-Bromo-2-(5-isoxazolyl)phenol (4-Bromo-5-IP) is a small molecule compound that has found numerous applications in the scientific research community. It has been used for a wide range of purposes, from synthesizing new molecules to studying the biochemical and physiological effects of compounds.

Scientific Research Applications

1. Metabolism and Toxicity Studies

4-Bromo-2-(5-isoxazolyl)phenol, a derivative of 4-Bromo-2,5-dimethoxyphenethylamine (2C-B), has been studied for its metabolism and potential toxic effects. Research involving human and animal hepatocytes has helped to elucidate the metabolic pathways of 2C-B and its derivatives, contributing to the understanding of their toxicity and effects on liver function (Carmo et al., 2005).

2. Analytical Chemistry Applications

In analytical chemistry, derivatives of bromophenols like this compound are used as reagents for the detection and quantification of various metals. For instance, 2-(5-Bromo-2-pyridylazo)-5-(N-propyl-N-sulfopropylamino)phenol is utilized for the sensitive detection of transition metals in complex matrices (Shijo et al., 1994).

3. Environmental Biodegradation Studies

Brominated phenols, including derivatives like this compound, have been the subject of environmental biodegradation studies. These studies focus on understanding how such compounds are broken down by microorganisms under various conditions, which is crucial for assessing their environmental impact and for developing strategies for pollution remediation (Monserrate & Häggblom, 1997).

4. Synthesis and Characterization of Novel Compounds

Research in the field of synthetic chemistry often involves the synthesis and characterization of novel compounds derived from bromophenols, including this compound. These studies can lead to the development of new materials with potential applications in various industries (Sun Ducheng, 2012).

5. Studies in Medicinal Chemistry

Bromophenol derivatives have been explored for their potential in medicinal chemistry, including their antimicrobial and anticancer properties. This research is crucial for the development of new pharmaceuticals and therapeutic agents (Shaharyar et al., 2008).

Safety and Hazards

4-Bromo-2-(5-isoxazolyl)phenol is considered hazardous. It causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It is known that the compound is an isoxazole derivative , which are often used in chemical synthesis studies . Isoxazole derivatives are known to interact with various biological targets, but the specific targets for this compound need further investigation.

Mode of Action

As an isoxazole derivative , it may interact with its targets in a manner similar to other compounds in this class.

Result of Action

As an isoxazole derivative , it may have effects similar to other compounds in this class, but the specific effects of this compound would require further investigation.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. It is known that the compound should be handled in a well-ventilated place and that it may cause skin and eye irritation, as well as respiratory irritation .